Cas no 4437-72-3 (2,4-Dioxaspiro[5.5]undecan-3-one)

2,4-Dioxaspiro[5.5]undecan-3-one structure
4437-72-3 structure
Product Name:2,4-Dioxaspiro[5.5]undecan-3-one
CAS No:4437-72-3
MF:C9H14O3
MW:170.205663204193
CID:333134
PubChem ID:53440991
Update Time:2025-04-19

2,4-Dioxaspiro[5.5]undecan-3-one Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dioxaspiro[5.5]undecan-3-one
    • 1,1-Cyclohexanedimethanol, cycliccarbonate
    • Carbonic acid, cyclicester with 1,1-cyclohexanedimethanol (7CI)
    • Carbonicacid, cyclic cyclohexylidenedimethylene ester (8CI)
    • SCHEMBL3725149
    • DTXSID70702968
    • 2-oxo-1,3-dioxane-5-spirocyclohexane
    • 4437-72-3
    • Inchi: 1S/C9H14O3/c10-8-11-6-9(7-12-8)4-2-1-3-5-9/h1-7H2
    • InChI Key: GNBBYCONYQUDGJ-UHFFFAOYSA-N
    • SMILES: O1C(=O)OCC2(C1)CCCCC2

Computed Properties

  • Exact Mass: 170.09432
  • Monoisotopic Mass: 170.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 35.53
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